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Compound of Interest

Compound Name: FMOC-DL-4-pyridylalanine

Cat. No.: B1308215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Fmoc-DL-4-
pyridylalanine powder, a key building block in peptide synthesis and drug development.

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the

integrity of the compound.

Chemical Identification and Properties
Fmoc-DL-4-pyridylalanine is an amino acid derivative where the amino group is protected by

a fluorenylmethyloxycarbonyl (Fmoc) group. This protection is essential for its use in solid-

phase peptide synthesis (SPPS).
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Property Data Citation

Chemical Name

N-α-(9-

Fluorenylmethyloxycarbonyl)-

DL-4-pyridylalanine

Synonyms
Fmoc-DL-4-pyridylalanine,

FMOC-DL-4-PAL-OH
[1]

Molecular Formula C₂₃H₂₀N₂O₄ [2][3]

Molecular Weight 388.4 g/mol [2][4]

Appearance White to off-white powder [2]

Melting Point
198 - 203 °C (for L-

enantiomer)
[2]

Storage Temperature 2-8°C [3]

Hazard Identification and Toxicology
While specific toxicological data for the DL-racemic mixture is not readily available, the L-

enantiomer is classified as an irritant. It is prudent to handle the DL-form with the same level of

caution.

GHS Hazard Statements for the L-Enantiomer:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]
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Toxicological Data Information

Acute Toxicity

No data available. Shall not be classified as

acutely toxic based on data for similar Fmoc-

amino acids.[5]

Skin Corrosion/Irritation Causes skin irritation.[4]

Serious Eye Damage/Irritation Causes serious eye irritation.[4]

Respiratory or Skin Sensitization

Shall not be classified as a respiratory or skin

sensitiser based on data for similar compounds.

[5]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

quality of the compound.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.[6]

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).[6]

Gloves must be inspected prior to use and disposed of correctly.[7]

Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is

generated.[5]

Body Protection: Wear a laboratory coat.

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

larger quantities or when dust generation is likely.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][6]

Recommended storage temperature is 2-8°C.[3]

First-Aid Measures
Exposure Route First-Aid Procedure Citation

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[6][7]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[6][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention immediately.

[6][7]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention.

[6][7]
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Stability and Reactivity
Reactivity: The product is generally stable under recommended storage conditions.[5]

Chemical Stability: The Fmoc protecting group is labile to bases. It is rapidly removed by

primary and secondary amines (e.g., piperidine) and more slowly by tertiary amines.[8] This

reactivity is the basis for its use in SPPS.[9][10]

Conditions to Avoid:

Avoid dust formation.[6]

Exposure to strong bases, which will cause deprotection of the Fmoc group.[8][9]

Incompatible Materials:

Strong oxidizing agents.[5][6]

Strong acids.[6]

Strong bases.

Hazardous Decomposition Products:

Under fire conditions, hazardous decomposition products may include carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).[6]

Base-induced decomposition (deprotection) yields dibenzofulvene and carbon dioxide.[9]

Experimental Protocols
Protocol for Weighing and Preparing a Solution of
Fmoc-DL-4-pyridylalanine
This protocol is designed to minimize exposure and ensure accurate preparation of solutions

for peptide synthesis.

Preparation:
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Ensure the chemical fume hood is operational and the work area is clean.

Assemble all necessary equipment: analytical balance, weigh paper, spatulas, appropriate

glassware, and solvent(s) (e.g., Dimethylformamide - DMF).

Don appropriate PPE (lab coat, safety glasses, and gloves).

Weighing:

Tare the analytical balance with a clean piece of weigh paper.

Carefully transfer the desired amount of Fmoc-DL-4-pyridylalanine powder from the

storage container to the weigh paper using a clean spatula.

Perform this step slowly to minimize dust generation.

Record the exact weight of the powder.

Solubilization:

Carefully transfer the weighed powder into the appropriate flask or vial.

Add the desired solvent (e.g., DMF) to the container.

Gently swirl or vortex the container to dissolve the powder completely. Sonication may be

used if necessary to aid dissolution.

Cleanup:

Dispose of the used weigh paper and any contaminated materials in the appropriate

chemical waste container.

Clean the spatula and work area thoroughly.

Remove and dispose of gloves properly, and wash hands.

Visualized Workflows and Relationships
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Safe Handling Workflow for Fmoc-DL-4-pyridylalanine Powder

Key Safety Precautions

Start: Receive Compound

Store at 2-8°C
in a dry, well-ventilated area

Initial Storage

End: Waste Disposal

Preparation for Use:
Gather PPE and Equipment

Retrieval

Weighing Powder
(in fume hood)

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Dissolution in Solvent
(e.g., DMF)

Use Engineering Controls:
- Fume Hood

Use in Reaction
(e.g., Peptide Synthesis)

Post-Reaction Cleanup
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Fmoc Group Deprotection Pathway

Fmoc-N-Peptide Carbanion Intermediate+ Base

Base
(e.g., 20% Piperidine in DMF) Dibenzofulvene-Piperidine

Adduct

Dibenzofulvene

CO₂

H₂N-Peptide
(Free Amine)

β-Elimination

+ Piperidine (scavenger)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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